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Compound of Interest

Compound Name:
3-(Aminomethyl)benzoic acid

hydrochloride

Cat. No.: B1284310 Get Quote

Essential Safety and Handling Guide for 3-
(Aminomethyl)benzoic Acid Hydrochloride
This document provides immediate, essential safety and logistical information for handling 3-
(Aminomethyl)benzoic acid hydrochloride (CAS No. 876-03-9). It is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

operations and proper disposal.

Hazard Identification and Personal Protective Equipment
(PPE)
3-(Aminomethyl)benzoic acid hydrochloride is classified with the following hazards:

H302: Harmful if swallowed[1][2]

H315: Causes skin irritation[1][3]

H319: Causes serious eye irritation[1][3]

H335: May cause respiratory irritation[1][3]

The signal word for this chemical is Warning.[1][3][4] Adherence to the following PPE

guidelines is mandatory to minimize exposure and ensure personal safety.
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Quantitative Safety Data
The following table summarizes key safety and physical property data for 3-
(Aminomethyl)benzoic acid hydrochloride. Note that specific exposure limits have not been

established.

Parameter Value Source

Physical State
Solid, White to off-white

powder
[4]

Melting Point 242-244 °C [4]

Occupational Exposure Limits Not established [5][6][7]

Biological Limit Values Not established [5]

Derived No Effect Level

(DNEL)
No information available [5]

Predicted No Effect

Concentration (PNEC)
No information available [5]

Operational and Disposal Plans
Standard Handling Protocol
Adherence to good industrial hygiene and safety practices is crucial.[5] Ensure an eyewash

station and safety shower are readily accessible.[6]

Ventilation:

Always handle this compound in a well-ventilated area.[3][6] Use local exhaust ventilation to

control dust formation.[7]

Personal Hygiene:

Avoid contact with skin, eyes, and clothing.[6][8]

Do not breathe dust.[6][8]
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Wash hands thoroughly before breaks and immediately after handling the material.[3][6]

Do not eat, drink, or smoke in laboratory areas.[5]

Storage:

Store in a dry, cool, and well-ventilated place.[5]

Keep containers tightly closed and store at 2-8°C.[2][4]

Personal Protective Equipment (PPE) Selection
The selection of PPE depends on the specific laboratory task and the potential for exposure.
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PPE Selection Logic

Task Assessment

Spill or
Large-Scale Use?

Is local exhaust
ventilation adequate?

Standard PPE:
- Safety Goggles (EN 166)

- Chemical-Resistant Gloves
- Lab Coat

Yes

Add Respiratory Protection:
- NIOSH-approved N95 respirator

No

Potential for
dust generation?

Yes

No

Full PPE for Spills/Large Scale:
- Standard PPE

- Impermeable Gown
- Respiratory Protection

No Yes

Click to download full resolution via product page

Caption: PPE selection workflow for handling 3-(Aminomethyl)benzoic acid hydrochloride.
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Emergency Spill Response Protocol
In the event of a spill, follow these steps to ensure safety and proper cleanup.

Immediate Actions:

Evacuate non-essential personnel from the immediate area.

Ensure adequate ventilation.[7]

Don the appropriate full PPE as outlined in the diagram above.

Containment and Cleanup:

Avoid methods that generate dust. Do not use dry sweeping.

Mechanically take up the spilled material (e.g., with a scoop or HEPA-filtered vacuum).[7][8]

Cover any drains to prevent the material from entering waterways.[8]

Place the collected waste into a suitable, labeled, and closed container for disposal.[7][8]

Decontamination:

Wash the spill area thoroughly with soap and water.

Dispose of all contaminated clothing and cleaning materials as hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

http://www.angenechemical.com/sds/25672-97-3.pdf
http://www.angenechemical.com/sds/25672-97-3.pdf
https://www.carlroth.com/medias/SDB-1E70-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDUxMDJ8YXBwbGljYXRpb24vcGRmfGFHTm1MMmhqWmk4NU1UWTVPVFkwTkRNek5ETTRMMU5FUWw4eFJUY3dYMGRDWDBWT0xuQmtaZ3wzZmQ5OTBiYWIwOWEzNzMzYTMxMmViYjk4MzA1ZjA5NjU1NzU1YjlhYTNlNjAwNTBiMDg4N2NjODcyOTk5NTFj
https://www.carlroth.com/medias/SDB-1E70-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDUxMDJ8YXBwbGljYXRpb24vcGRmfGFHTm1MMmhqWmk4NU1UWTVPVFkwTkRNek5ETTRMMU5FUWw4eFJUY3dYMGRDWDBWT0xuQmtaZ3wzZmQ5OTBiYWIwOWEzNzMzYTMxMmViYjk4MzA1ZjA5NjU1NzU1YjlhYTNlNjAwNTBiMDg4N2NjODcyOTk5NTFj
http://www.angenechemical.com/sds/25672-97-3.pdf
https://www.carlroth.com/medias/SDB-1E70-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDUxMDJ8YXBwbGljYXRpb24vcGRmfGFHTm1MMmhqWmk4NU1UWTVPVFkwTkRNek5ETTRMMU5FUWw4eFJUY3dYMGRDWDBWT0xuQmtaZ3wzZmQ5OTBiYWIwOWEzNzMzYTMxMmViYjk4MzA1ZjA5NjU1NzU1YjlhYTNlNjAwNTBiMDg4N2NjODcyOTk5NTFj
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Spill Response Plan

Spill Occurs

Secure Area &
Evacuate Personnel

Don Full PPE

Contain Spill &
Cover Drains

Clean Up Spill
(Mechanical Means)

Package & Label Waste

Decontaminate Area
& Equipment

Dispose of Waste
(Follow Regulations)

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a chemical spill.
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Disposal Plan
Chemical waste generators must ensure that any discarded chemical is classified and handled

as hazardous waste according to all applicable regulations.

Unused Product: Dispose of surplus and non-recyclable solutions through a licensed

disposal company.[7]

Contaminated Packaging: Empty containers should be treated as unused product.[5][7] Do

not re-use empty containers.[5]

Regulatory Compliance: Always consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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